Cas no 106429-07-6 ((2-Amino-benzothiazol-6-yl)-methanol)

(2-Amino-benzothiazol-6-yl)-methanol structure
106429-07-6 structure
Product Name:(2-Amino-benzothiazol-6-yl)-methanol
CAS No:106429-07-6
MF:C8H8N2OS
MW:180.226920127869
MDL:MFCD11976758
CID:127124
PubChem ID:13821540
Update Time:2025-04-18

(2-Amino-benzothiazol-6-yl)-methanol Chemical and Physical Properties

Names and Identifiers

    • 6-Benzothiazolemethanol,2-amino-
    • (2-aminobenzo[d]thiazol-6-yl)methanol
    • 6-Benzothiazolemethanol,2-amino-(9CI)
    • (2-AMino-benzothiazol-6-yl)-Methanol
    • 106429-07-6
    • AKOS017516026
    • AS-40276
    • LPMULTSCZSOABY-UHFFFAOYSA-N
    • 2-Amino-6-hydroxymethylbenzothiazole
    • MFCD11976758
    • FT-0742434
    • (2-Aminobenzothiazol-6-yl)methanol
    • SCHEMBL785395
    • CS-0188008
    • (2-Amino-1,3-benzothiazol-6-yl)methanol
    • DA-32145
    • (2-Amino-benzothiazol-6-yl)-methanol
    • MDL： MFCD11976758
    • Inchi： 1S/C8H8N2OS/c9-8-10-6-2-1-5(4-11)3-7(6)12-8/h1-3,11H,4H2,(H2,9,10)
    • InChI Key： LPMULTSCZSOABY-UHFFFAOYSA-N
    • SMILES： S1C(N)=NC2C=CC(CO)=CC1=2

Computed Properties

  • Exact Mass: 180.03584
  • Monoisotopic Mass: 180.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 87.4Ų

Experimental Properties

  • PSA: 59.14
  • LogP: 1.30090

(2-Amino-benzothiazol-6-yl)-methanol Pricemore >>

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